Cas no 118460-49-4 (ethyl 2,2-difluoro-3-oxooctanoate)

• Product Name: ethyl 2,2-difluoro-3-oxooctanoate
• CAS No: 118460-49-4
• MF: C₁₀H₁₆F₂O₃
• MW: 222.229050636292
• CID: 2615794
• PubChem ID: 11106940
• Update Time: 2025-04-21

ethyl 2,2-difluoro-3-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-oxooctanoate
• DTXSID30455443
• 118460-49-4
• PNIQWEWMZJOWIO-UHFFFAOYSA-N
• Octanoic acid, 2,2-difluoro-3-oxo-, ethyl ester

• Inchi： 1S/C10H16F2O3/c1-3-5-6-7-8(13)10(11,12)9(14)15-4-2/h3-7H2,1-2H3
• InChI Key： PNIQWEWMZJOWIO-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C(CCCCC)=O)F

Computed Properties

• Exact Mass: 222.10675069Da
• Monoisotopic Mass: 222.10675069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų